(R)-2-(Carbobenzoxy)amino-2-(4-hydroxyphenyl)acetic Acid
Overview
Description
R-2-(Carbobenzoxy)amino-2-(4-hydroxyphenyl)acetic acid, also known as CBHPA, is a synthetic organic compound that has been widely studied for its potential applications in the scientific field. It is a white, crystalline solid that is soluble in water and other polar solvents. CBHPA is an important intermediate in the synthesis of various compounds and has been used in a variety of research applications due to its unique chemical structure.
Scientific Research Applications
Materials Science and Supramolecular Chemistry
- Responsive Organometallic Crystalline Materials : Research has shown the synthesis and characterization of half-sandwich Ru(II) complexes derived from amino benzoic acid isomers, which form supramolecular entities with potential applications in materials science. These complexes demonstrate host-guest properties influenced by the nature of halogen ligands, indicating their utility in developing responsive materials for various applications (Bacchi et al., 2012).
Analytical Chemistry
- Ion-Pair RP-HPLC for Natural Compounds : A novel ion-pair RP-HPLC method utilizes p-aminobenzoic acid for the derivatization and determination of carbohydrates, amino sugars, and uronic acids. This method, applicable to environmental samples, highlights the versatility of derivatization agents in improving the detection of a wide range of natural compounds (Meyer et al., 2001).
Medicinal Chemistry and Drug Design
- Novel Prodrugs for Inflammatory Bowel Diseases : The synthesis of a mutual azo prodrug linking 5-aminosalicylic acid with a benzoxazole-acetic acid derivative has been reported. This innovative approach suggests potential treatments for ulcerative colitis, demonstrating the importance of chemical modifications in enhancing drug efficacy and selectivity (Jilani et al., 2013).
Organic Synthesis and Chemical Properties
- Hydroxyl Protecting Group : The (2-nitrophenyl)acetyl group has been introduced as a selectively removable hydroxyl protecting group. This novel protecting group is orthogonal to commonly used ones, showcasing advances in synthetic strategies for the protection and deprotection of functional groups in complex organic syntheses (Daragics & Fügedi, 2010).
properties
IUPAC Name |
(2R)-2-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO5/c18-13-8-6-12(7-9-13)14(15(19)20)17-16(21)22-10-11-4-2-1-3-5-11/h1-9,14,18H,10H2,(H,17,21)(H,19,20)/t14-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGDQNVNWDDEJPY-CQSZACIVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC(C2=CC=C(C=C2)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)N[C@H](C2=CC=C(C=C2)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-(Carbobenzoxy)amino-2-(4-hydroxyphenyl)acetic Acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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